1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline

• IUPAC Name: 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxypyrazolo[4,3-c]quinoline
• InChI: InChI=1S/C25H20ClN3O3/c1-30-18-9-10-21-19(13-18)25-20(14-27-21)24(15-4-11-22(31-2)23(12-15)32-3)28-29(25)17-7-5-16(26)6-8-17/h4-14H,1-3H3
• InChI Key: QDRABZMRDSFMGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C3C(=CN=C2C=C1)C(=NN3C4=CC=C(C=C4)Cl)C5=CC(=C(C=C5)OC)OC
• Molecular Formula: C25H20ClN3O3
• Molecular Weight: 445.9 g/mol

Description

1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline, also known as CDPQ, is a synthetic compound that belongs to the class of pyrazoloquinoline derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology.

Mechanism of Action

1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline exerts its effects by binding to and activating the GPR55 receptor, which leads to the activation of downstream signaling pathways. It has also been shown to modulate the endocannabinoid system by inhibiting the breakdown of endocannabinoids such as anandamide and 2-arachidonoylglycerol.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of pain sensation, inflammation, and cancer cell proliferation. It has also been shown to have potential therapeutic effects in various neurological disorders such as epilepsy, anxiety, and depression.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline in lab experiments is its high selectivity for the GPR55 receptor, which allows for more precise and specific studies. However, one of the limitations is the lack of available data on its pharmacokinetics and pharmacodynamics, which makes it difficult to determine the optimal dosage and administration route.

Future Directions

There are several future directions for the study of 1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline, including:
1. Further studies on its pharmacokinetics and pharmacodynamics to determine optimal dosage and administration route.
2. Studies on its potential therapeutic effects in various neurological disorders such as epilepsy, anxiety, and depression.
3. Studies on its potential use as a modulator of the endocannabinoid system in various physiological processes such as appetite, mood, and pain sensation.
4. Studies on its potential use as a selective agonist for the GPR55 receptor in the treatment of various diseases such as cancer and inflammation.
Conclusion:
In conclusion, this compound is a synthetic compound that has shown promising results in scientific research, particularly in the fields of neuroscience and pharmacology. It has potential applications in the modulation of pain sensation, inflammation, and cancer cell proliferation, as well as in the treatment of various neurological disorders. Further studies are needed to fully understand its pharmacokinetics and pharmacodynamics, as well as to explore its potential therapeutic uses.

Synthesis Methods

1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline can be synthesized through a multi-step process that involves the condensation of 4-chloroaniline with 3,4-dimethoxybenzaldehyde, followed by cyclization with 2-amino-5-methoxyphenol and subsequent methylation. The final product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

1-(4-chlorophenyl)-3-(3,4-dimethoxyphenyl)-8-methoxy-1H-pyrazolo[4,3-c]quinoline has shown promising results in scientific research, particularly in the fields of neuroscience and pharmacology. It has been studied for its potential use as a selective agonist for the G protein-coupled receptor 55 (GPR55), which is involved in various physiological processes such as pain sensation, inflammation, and cancer cell proliferation. This compound has also been studied for its potential use as a modulator of the endocannabinoid system, which plays a crucial role in various physiological processes such as appetite, mood, and pain sensation.